Cas no 852857-09-1 ((R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine)

(R)-1-Benzyl-3-N-Boc-aminomethylpyrrolidine is a chiral pyrrolidine derivative featuring a benzyl group at the 1-position and a Boc-protected aminomethyl substituent at the 3-position. This compound serves as a versatile intermediate in asymmetric synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc (tert-butoxycarbonyl) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating further functionalization. Its stereochemical purity makes it valuable for constructing enantioselective catalysts or ligands. The benzyl group enhances solubility in organic solvents, aiding in synthetic applications. This building block is particularly useful in medicinal chemistry for the development of chiral amines and nitrogen-containing heterocycles.

(R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine structure

852857-09-1 structure

Product name:(R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine

CAS No:852857-09-1

MF:C₁₇H₂₆N₂O₂

MW:290.40054

MDL:MFCD09878771

CID:717179

PubChem ID:1515161

(R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,[[(3R)-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI)
- (R)-(1-Benzylpyrrolidin-3-ylmethyl)carbamic acid tert-butyl ester
- (R)-1-Benzyl-3-N-Boc-aminomethyl pyrrolidine
- (R)-tert-Butyl((1-benzylpyrrolidin-3-yl)methyl)carbamate
- (r)-(1-benzyl-pyrrolidin-3-ylmethyl)-carbamic acid tert-butyl ester
- tert-butyl N-[[(3R)-1-benzylpyrrolidin-3-yl]methyl]carbamate
- 852857-09-1
- MHRKPCRXBAHJGS-OAHLLOKOSA-N
- SCHEMBL5450728
- DTXSID00363905
- (R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate
- (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine
- MDL： MFCD09878771
- Inchi： InChI=1S/C17H26N2O2/c1-17(2,3)21-16(20)18-11-15-9-10-19(13-15)12-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,18,20)/t15-/m1/s1
- InChI Key： MHRKPCRXBAHJGS-OAHLLOKOSA-N
- SMILES： CC(C)(OC(NC[C@H]1CCN(C1)CC2=CC=CC=C2)=O)C

Computed Properties

Exact Mass: 290.199428076g/mol
Monoisotopic Mass: 290.199428076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 41.6Å²

(R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM243808-25g	(R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate	852857-09-1	95%	25g	$***	2023-05-29
Chemenu	CM243808-10g	(R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate	852857-09-1	95%	10g	$234	2021-08-04
TRC	R289155-100mg	(R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine	852857-09-1		100mg	$ 375.00	2022-06-03
eNovation Chemicals LLC	Y0996830-25g	(R)-tert-butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate	852857-09-1	95%	25g	$530	2025-02-26
Crysdot LLC	CD11045577-10g	(R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate	852857-09-1	95+%	10g	$250	2024-07-18
Chemenu	CM243808-25g	(R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate	852857-09-1	95%	25g	$449	2021-08-04
eNovation Chemicals LLC	Y0996830-25g	(R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate	852857-09-1	95%	25g	$530	2024-08-02
TRC	R289155-50mg	(R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine	852857-09-1		50mg	$ 225.00	2022-06-03
Alichem	A109008671-10g	(R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate	852857-09-1	95%	10g	$247.50	2023-08-31
Alichem	A109008671-25g	(R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate	852857-09-1	95%	25g	$489.60	2023-08-31